Cas no 1706457-30-8 (N-Hydroxy-4-(5-methyl-3-trifluoromethyl-pyrazol-1-yl)-benzamide)

• Product Name: N-Hydroxy-4-(5-methyl-3-trifluoromethyl-pyrazol-1-yl)-benzamide
• CAS No: 1706457-30-8
• MF: C₁₂H₁₀F₃N₃O₂
• MW: 285.22191286087
• CID: 5161762
• Update Time: 2026-03-04

N-Hydroxy-4-(5-methyl-3-trifluoromethyl-pyrazol-1-yl)-benzamide Chemical and Physical Properties

Names and Identifiers

• N-Hydroxy-4-(5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)benzamide
• N-Hydroxy-4-(5-methyl-3-trifluoromethyl-pyrazol-1-yl)-benzamide
• Benzamide, N-hydroxy-4-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-

• Inchi： 1S/C12H10F3N3O2/c1-7-6-10(12(13,14)15)16-18(7)9-4-2-8(3-5-9)11(19)17-20/h2-6,20H,1H3,(H,17,19)
• InChI Key： ZQFYVGKGNWCLEZ-UHFFFAOYSA-N
• SMILES： C(NO)(=O)C1=CC=C(N2C(C)=CC(C(F)(F)F)=N2)C=C1

N-Hydroxy-4-(5-methyl-3-trifluoromethyl-pyrazol-1-yl)-benzamide Security Information

• Storage Condition：(BD619962)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-Hydroxy-4-(5-methyl-3-trifluoromethyl-pyrazol-1-yl)-benzamide

Comprehensive Overview of N-Hydroxy-4-(5-methyl-3-trifluoromethyl-pyrazol-1-yl)-benzamide (CAS No. 1706457-30-8)

N-Hydroxy-4-(5-methyl-3-trifluoromethyl-pyrazol-1-yl)-benzamide, with the CAS number 1706457-30-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of hydroxamic acids, which are known for their versatile applications in medicinal chemistry. The presence of a trifluoromethyl group and a pyrazole ring in its structure enhances its potential as a bioactive molecule, making it a subject of interest for researchers exploring novel therapeutic agents.

The compound's unique structure, featuring a benzamide core linked to a 5-methyl-3-trifluoromethyl-pyrazole moiety, contributes to its distinct chemical properties. Researchers have investigated its role as a potential inhibitor of enzymes such as histone deacetylases (HDACs), which are critical targets in oncology and neurodegenerative diseases. The hydroxamic acid group in the molecule is particularly noteworthy, as it often serves as a metal-chelating moiety, enabling interactions with metalloenzymes. This property has led to its exploration in drug development for conditions like cancer and inflammatory disorders.

In recent years, the demand for small-molecule inhibitors with high specificity and low toxicity has surged, driven by advancements in precision medicine. N-Hydroxy-4-(5-methyl-3-trifluoromethyl-pyrazol-1-yl)-benzamide aligns with this trend, as its modular design allows for structural optimization to enhance target selectivity. Discussions in scientific forums often highlight its potential in epigenetic modulation, a hot topic in drug discovery due to its implications in gene regulation and disease progression. Additionally, the compound's trifluoromethyl group is a recurring motif in agrochemicals and pharmaceuticals, owing to its ability to improve metabolic stability and bioavailability.

From a synthetic chemistry perspective, the preparation of CAS 1706457-30-8 involves multi-step organic reactions, including condensation and functional group transformations. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, as impurities can significantly impact biological activity. The compound's pyrazole ring is a common scaffold in drug design, valued for its hydrogen-bonding capacity and aromatic stability. These features make it a promising candidate for further derivatization and structure-activity relationship (SAR) studies.

The growing interest in N-Hydroxy-4-(5-methyl-3-trifluoromethyl-pyrazol-1-yl)-benzamide is also reflected in patent literature, where its applications span from anti-inflammatory agents to anticancer therapeutics. Its mechanism of action often involves the disruption of protein-protein interactions or enzyme inhibition, which are central to many disease pathways. As the scientific community continues to explore its potential, this compound remains a valuable tool for understanding complex biological processes and developing next-generation treatments.

In conclusion, N-Hydroxy-4-(5-methyl-3-trifluoromethyl-pyrazol-1-yl)-benzamide (CAS No. 1706457-30-8) represents a compelling area of research at the intersection of chemistry and biology. Its structural features and functional groups position it as a versatile building block for drug discovery, particularly in fields like epigenetics and targeted therapy. As the demand for innovative therapeutic solutions grows, this compound is poised to play a pivotal role in advancing scientific knowledge and improving human health.